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Compound of Interest

Compound Name: Copper neodecanoate

L Get Quote

Cat. No.: B8117835

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for copper
neodecanoate, a substance of interest in various research and development applications. The
information is presented to meet the needs of a scientific audience, with a focus on detailed
data presentation and an understanding of the experimental basis for safety classifications.

Chemical Identification and Physical Properties

Copper neodecanoate is a copper salt of neodecanoic acid. It is important to distinguish it by
its unique identifiers and understand its physical characteristics for safe handling and storage.

Identifier Value Source
CAS Number 50315-14-5, 68084-48-0 [11[2]
Molecular Formula C20H38Cu04 [1][2]
Molecular Weight 406.06 g/mol [1]
Appearance Dark green liquid [1]
Boiling Point 265.6°C at 760 mmHg [1]
Flash Point 121.3°C [1]

Water Solubility

183 mg/L at 20°C
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Hazard Identification and Classification

Copper neodecanoate is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute oral
toxicity and aquatic toxicity.

Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Hazardous to the Aquatic ) o
) Category 1 H400: Very toxic to aquatic life
Environment, Acute Hazard

Hazardous to the Aquatic ) o )
) H411: Toxic to aquatic life with
Environment, Long-term Category 2 ]
long lasting effects
Hazard

GHS Pictograms:

o lrialt text

o lrialt text

Signal Word: Warning

Handling Precautions and Personal Protective
Equipment

Adherence to proper handling procedures and the use of appropriate personal protective
equipment (PPE) are critical to minimize exposure and ensure safety in the laboratory.

Engineering Controls

e Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face Protection Tightly fitting safety goggles or a face shield.

) ) Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection
lab coat, and closed-toe shoes.

Not typically required with adequate ventilation.
) ) If aerosols or mists are generated, use a
Respiratory Protection ] ) ]
NIOSH-approved respirator with an appropriate

cartridge.

General Hygiene Practices

» Wash hands thoroughly after handling.
e Do not eat, drink, or smoke in areas where copper neodecanoate is handled.
 Remove contaminated clothing and wash it before reuse.

The following diagram illustrates the logical workflow for ensuring safe handling of copper
neodecanoate.
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Handling Copper Neodecanoate

Use Engineering Controls

(Fume Hood, Ventilation) (Gloves, Goggles, Lab Coat)

Wear Appropriate PPE

.

'

Follow Safe Handling Practices
(Avoid Ingestion, Inhalation, Skin Contact)

'

:

Store in a Cool, Dry, Well-Ventilated Area
Away from Incompatible Materials

Have Spill Containment
and Cleanup Procedures in Place

:

:

Regulations

Dispose of Waste According to

Safe Handling Achieved

Click to download full resolution via product page

Logical workflow for safe handling of copper neodecanoate.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

) Rinse mouth with water. Do NOT induce
Ingestion . i i i i
vomiting. Seek immediate medical attention.

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Remove contaminated clothing. Wash the
Skin Contact affected area with soap and plenty of water. If

irritation persists, seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Experimental Protocols for Toxicological
Assessment

The hazard classifications for copper neodecanoate are determined through standardized
toxicological studies. While specific study reports for this compound are not publicly available,
the methodologies follow established OECD (Organisation for Economic Co-operation and
Development) guidelines.

Acute Oral Toxicity (OECD Guideline 401)

This guideline provides a method for determining the median lethal dose (LD50) of a substance
after a single oral administration.[3][4]

o Test Animals: Typically, rats of a standard laboratory strain are used.[3]
e Procedure:

o Animals are fasted prior to dosing.
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[e]

The test substance is administered in a single dose by gavage.

(¢]

Multiple dose levels are used with a group of animals at each level.

[¢]

Animals are observed for a period of at least 14 days for signs of toxicity and mortality.

[¢]

Body weight is recorded weekly.

[e]

A post-mortem examination is performed on all animals.

o Data Analysis: The LD50 is calculated statistically from the dose-response data. For copper
neodecanoate, an Acute Toxicity Estimate (ATE) for oral exposure is 500 mg/kg, which
corresponds to GHS Category 4.[1]

The following diagram illustrates the experimental workflow for an acute oral toxicity study.
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Acute Oral Toxicity Study (OECD 401)

Select Healthy Young Adult Rodents

'

Fast Animals Prior to Dosing

l

Administer Single Oral Dose
(Multiple Dose Groups)

'

Observe for 14 Days
(Toxicity Signs, Mortality)

'

Record Body Weight Perform Gross Necropsy

'

Calculate LD50

Determine GHS Category

Click to download full resolution via product page

Experimental workflow for an acute oral toxicity study.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
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This guideline is used to assess the potential of a substance to cause skin irritation or
corrosion.[5][6]

o Test Animals: Albino rabbits are the preferred species.[5]
e Procedure:
o A small area of the animal's skin is shaved.

o Asingle dose of the test substance is applied to the skin and covered with a gauze patch.

[5]
o The patch is removed after a set exposure period (typically 4 hours).

o The skin is observed for signs of erythema (redness) and edema (swelling) at specified
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

o The severity of the skin reactions is scored.

o Data Analysis: The mean scores for erythema and edema are used to classify the
substance's irritation potential. While specific data for copper neodecanoate is not
available, it is generally considered to be a skin irritant.[2]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This guideline evaluates the potential of a substance to cause eye irritation or damage.[7][8]
o Test Animals: Albino rabbits are typically used.[7]

e Procedure:

[¢]

A single dose of the test substance is applied to the conjunctival sac of one eye.[7]

[¢]

The other eye serves as a control.

[e]

The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for effects on
the cornea, iris, and conjunctiva.

[e]

The severity of any lesions is scored.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.benchchem.com/product/b8117835?utm_src=pdf-body
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/draft-screening-assessment-copper-compounds.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Data Analysis: The scores for corneal opacity, iritis, and conjunctival redness and chemosis
are used to classify the substance's eye irritation potential.

Stability and Reactivity

Chemical Stability: Stable under normal conditions of use and storage.

Conditions to Avoid: Heat, flames, and sparks.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon oxides and copper oxides.

Disposal Considerations

Dispose of copper neodecanoate and its containers in accordance with local, regional, and
national regulations. Do not allow it to enter drains or waterways due to its high aquatic toxicity.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive Safety Data Sheet (SDS). Always consult the SDS for the most current
and complete information before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Copper Neodecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8117835#copper-neodecanoate-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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